Cas no 249583-84-4 (5-Acetylpicolinonitrile)

5-Acetylpicolinonitrile is a versatile heterocyclic compound featuring both acetyl and nitrile functional groups on a pyridine ring. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The acetyl group offers a site for nucleophilic addition or condensation reactions, while the nitrile functionality can undergo hydrolysis, reduction, or cyclization. Its pyridine core enhances stability and facilitates metal coordination, making it valuable in catalyst design. The compound’s balanced polarity ensures moderate solubility in common organic solvents, aiding in purification and downstream applications. Its well-defined reactivity profile makes it a reliable intermediate for constructing complex nitrogen-containing frameworks.
5-Acetylpicolinonitrile structure
5-Acetylpicolinonitrile structure
Product Name:5-Acetylpicolinonitrile
CAS No:249583-84-4
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD06637533
CID:246212
PubChem ID:12175677
Update Time:2025-06-07

5-Acetylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Acetylpicolinonitrile
    • 2-Pyridinecarbonitrile,5-acetyl-
    • 5-ACETYL-2-CYANOPYRIDINE
    • 5-acetylpyridine-2-carbonitrile
    • 2-Pyridinecarbonitrile,5-acetyl
    • 5-ACETYL-2-PYRIDINECARBONITRILE
    • XKHZUBPLEFQIEM-UHFFFAOYSA-N
    • 2-PYRIDINECARBONITRILE, 5-ACETYL-
    • YSZC1231
    • AB25372
    • 3-acetyl-6-cyanopyridine
    • DTXSID70479249
    • FT-0647707
    • CS-0336224
    • MFCD06637533
    • AKOS006292055
    • 249583-84-4
    • SCHEMBL1584376
    • 4-Hydroxytestosteronecypionate
    • DB-081978
    • MDL: MFCD06637533
    • Inchi: 1S/C8H6N2O/c1-6(11)7-2-3-8(4-9)10-5-7/h2-3,5H,1H3
    • InChI Key: XKHZUBPLEFQIEM-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=NC(C#N)=CC=1

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 53.8Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 336.5°C at 760 mmHg
  • Flash Point: 157.3°C
  • Refractive Index: 1.539
  • PSA: 53.75000
  • LogP: 1.15588

5-Acetylpicolinonitrile Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Acetylpicolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM177339-1g
5-acetylpicolinonitrile
249583-84-4 95%
1g
$405 2022-06-11
Chemenu
CM177339-1g
5-acetylpicolinonitrile
249583-84-4 95%
1g
$389 2021-08-05
Alichem
A029208133-5g
5-Acetylpicolinonitrile
249583-84-4 95%
5g
$780.00 2023-09-02
eNovation Chemicals LLC
D149920-1g
5-Acetyl-2-cyanopyridine
249583-84-4 95%
1g
$495 2024-08-03
eNovation Chemicals LLC
D149920-5g
5-Acetyl-2-cyanopyridine
249583-84-4 95%
5g
$1295 2024-08-03
eNovation Chemicals LLC
D149920-5g
5-Acetyl-2-cyanopyridine
249583-84-4 95%
5g
$1295 2025-03-01
eNovation Chemicals LLC
D149920-1g
5-Acetyl-2-cyanopyridine
249583-84-4 95%
1g
$495 2025-03-01
Aaron
AR002QO3-100mg
2-Pyridinecarbonitrile, 5-acetyl-
249583-84-4 98%
100mg
$48.00 2025-02-13
Aaron
AR002QO3-250mg
2-Pyridinecarbonitrile, 5-acetyl-
249583-84-4 98%
250mg
$82.00 2025-02-13
Aaron
AR002QO3-1g
2-Pyridinecarbonitrile, 5-acetyl-
249583-84-4 98%
1g
$222.00 2025-02-13
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.